2-(3,4-Dichlorophenylacetamidomethyl)-1-(ethyl)pyrrolidine

• Molecular Formula: C15H20Cl2N2O
• Molecular Weight: 315.2 g/mol
• IUPAC Name: 2-(3,4-dichlorophenyl)-N-[(1-ethylpyrrolidin-2-yl)methyl]acetamide
• InChI: InChI=1S/C15H20Cl2N2O/c1-2-19-7-3-4-12(19)10-18-15(20)9-11-5-6-13(16)14(17)8-11/h5-6,8,12H,2-4,7,9-10H2,1H3,(H,18,20)
• InChI Key: VZJHMAYPZRGEMP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1CNC(=O)CC2=CC(=C(C=C2)Cl)Cl

Description

2-(3,4-Dichlorophenylacetamidomethyl)-1-(ethyl)pyrrolidine is a useful research compound. Its molecular formula is C15H20Cl2N2O and its molecular weight is 315.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Aminomethyl-1-(ethyl)pyrrolidine (Aldrich) (3.2 g, 25 mmol) and 3,4-dichlorophenylacetic acid (7.7 g, 37.6 mmol, 1.5 eq) were coupled in CH2Cl2 in the presence of DCC (10.6 g, 51 mmol, 2 eq) as described in Example 7 to give the desired product (7.6 g, 97%) as a colorless oil: 1H-NMR (CDCl3) ∂7.41 (d, J=8.2 Hz, 1H), 7.39 (d, J=2.0 Hz, 1H), 7.13 (dd, J=2.0, 8.2 Hz, 1H), 6.13 (br s, 1H), 3.51 (s, 2H), 3.37 (m, 1H), 3.07 (m, 2H), 2.65 (m, 1H), 2.53 (m, 1H), 2.04-2.21 (m, 2H, CH2CH3 ), 1.81 (m, 1H), 1.67 (m, 1H), 1.35-1.60 (complex m, 2H), 0.99 (t, J=7.2 Hz, 3H); CIMS (MH+ calcd for C15H20Cl2N2O): 315. Found (MH+): 315; Anal. (calcd for C15H20Cl2N2O): C,H,N.